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Compound of Interest

Compound Name: 1,4-Bis(trimethylsilyl)benzene

Cat. No.: B082404 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the melting and boiling points of 1,4-
Bis(trimethylsilyl)benzene, including established values and detailed experimental protocols

for their determination.

Core Physicochemical Data
1,4-Bis(trimethylsilyl)benzene is a solid organic compound with the chemical formula

C₆H₄[Si(CH₃)₃]₂. Its physical properties, particularly its melting and boiling points, are critical for

its purification, handling, and application in various chemical syntheses.

Data Summary
The reported melting and boiling points for 1,4-Bis(trimethylsilyl)benzene are summarized

below. Variations in the melting point range can be attributed to differences in sample purity

and the specific methodology employed for determination.

Physical Property Value Conditions

Melting Point 88 - 96 °C Atmospheric Pressure

Boiling Point 194 °C at 742 mmHg
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Note: Literature values for the melting point range between 88°C and 96°C[1][2][3][4][5][6][7].

The boiling point is consistently reported at 194°C at a pressure of 742 mmHg[1][2][3][4][6].

Experimental Protocols
The following sections detail standardized laboratory procedures for the accurate determination

of the melting and boiling points of solid organic compounds like 1,4-
Bis(trimethylsilyl)benzene.

Melting Point Determination (Capillary Method)
This method is widely used due to its accuracy and the small sample size required. A pure

substance typically exhibits a sharp melting range of 1-2°C.[8][9]

Apparatus:

Melting point apparatus (e.g., Mel-Temp, Fisher-Johns, or similar) or a Thiele tube setup

Glass capillary tubes (sealed at one end)

Thermometer

Mortar and pestle (optional, for pulverizing the sample)

Procedure:

Sample Preparation: Ensure the 1,4-Bis(trimethylsilyl)benzene sample is completely dry,

as moisture can depress the melting point.[10] If necessary, pulverize the crystalline solid

into a fine powder.

Loading the Capillary Tube: Invert the open end of a capillary tube and press it into the

powdered sample. Tap the sealed end of the tube gently on a hard surface to cause the solid

to fall to the bottom.[8][10] Repeat until the sample is packed to a height of 2-3 mm.[10]

Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point

apparatus.[8][10]

Heating and Observation:
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If the approximate melting point is unknown, perform a rapid initial heating to estimate the

range.

For an accurate measurement, set the apparatus to heat rapidly to about 15-20°C below

the expected melting point.[10] Then, slow the heating rate to 1-2°C per minute.[9][10]

Data Recording: Record the temperature at which the first drop of liquid is observed (the

beginning of the melting range) and the temperature at which the entire sample has turned

into a clear liquid (the end of the melting range).[9][11]

Boiling Point Determination (Thiele Tube Method)
This micro method is suitable for determining the boiling point of small quantities of a liquid. For

a solid compound like 1,4-Bis(trimethylsilyl)benzene, the sample must first be melted to

perform this test.

Apparatus:

Thiele tube filled with mineral oil

Small test tube (e.g., a Durham tube)

Capillary tube (sealed at one end)

Thermometer

Rubber band or thread for attachment

Heat source (e.g., Bunsen burner)

Procedure:

Sample Preparation: Place a small amount (a few milliliters) of the molten 1,4-
Bis(trimethylsilyl)benzene into the small test tube.

Capillary Insertion: Place the capillary tube, sealed end up, into the liquid in the test tube.[12]

[13]
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Apparatus Assembly: Attach the test tube to the thermometer using a rubber band, ensuring

the sample is level with the thermometer bulb.[12][13]

Heating: Insert the assembly into the Thiele tube, making sure the rubber band is above the

oil level.[12] Gently heat the side arm of the Thiele tube.[12][13] The convection currents in

the oil will ensure uniform heating.[12]

Observation: As the temperature rises, air trapped in the capillary tube will bubble out.

Continue heating until a continuous and rapid stream of bubbles emerges from the open end

of the capillary tube.[12][13]

Data Recording: Remove the heat source and allow the apparatus to cool slowly. The boiling

point is the temperature at which the bubbling stops and the liquid is drawn back into the

capillary tube.[12][13] This occurs when the vapor pressure of the substance equals the

atmospheric pressure.[12]

Visualization of Experimental Workflow
The following diagram illustrates the generalized workflow for determining the melting and

boiling points of a solid organic compound using the capillary methods described.
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Phase 1: Preparation

Phase 2A: Melting Point Determination Phase 2B: Boiling Point Determination

Start: Obtain Dry, Pure Sample

Pulverize Solid Sample

Pack 2-3 mm of Sample
into Capillary Tube

For M.P.

Melt Solid Sample

For B.P.

Place in Melting Point Apparatus

Heat Slowly (1-2°C/min)
Near Expected M.P.

Observe Sample Through Magnifier

Record Temperature Range:
First Liquid to Complete Liquefaction

Add Molten Sample to Test Tube

Invert Capillary Tube in Sample
& Attach to Thermometer

Heat in Thiele Tube Until
Rapid Bubbling Occurs

Remove Heat & Allow to Cool

Record Temperature When Liquid
Enters Capillary Tube

Click to download full resolution via product page

Caption: Workflow for Melting and Boiling Point Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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